Regio- and stereoselective hydrosilylation of alkynes with alkoxysilanes for the synthesis of β-(Z) vinylsilanes catalyzed by a dirhodium(ii)/XantPhos complex†
Organic Chemistry Frontiers Pub Date: 2023-11-27 DOI: 10.1039/D3QO01725G
Abstract
A Rh2(OAc)4/XantPhos ((9,9-dimethyl-9H-xanthene-4,5-diyl)bis(diphenylphosphane)) catalyzed regio- and stereoselective hydrosilylation of alkynes with various tertiary silanes in acetonitrile represents a straightforward and highly effective strategy for the synthesis of β-(Z) vinylsilanes. This method exhibits remarkable compatibility with diverse functional groups, encompassing halides, nitriles, amines, esters, nitro compounds, and heterocycles.
Recommended Literature
- [1] Contents list
- [2] ortho-Dichlorobenzene as a pore modifier for PEMFC catalyst electrodes and dense Nafion membranes with one porous surface
- [3] An ultrasensitive electrochemical biosensor for microRNA-21 detection via AuNPs/GAs and Y-shaped DNA dual-signal amplification strategy†
- [4] Scaling and systems biology for integrating multiple organs-on-a-chip†
- [5] Formation of lanthanide luminescent di-metallic helicates in solution using a bis-tridentate (1,2,3-triazol-4-yl)-picolinamide (tzpa) ligand†
- [6] Ultracentrifugation-based multi-target affinity selection mass spectrometry†
- [7] Back matter
- [8] Synthesis of a vanadium analog of siliceous FER
- [9] Back cover
- [10] Molecular and electronic structure of an azidocobalt(iii) complex derived from X-ray crystallography, linear spectroscopy and quantum chemical calculations†
Journal Name：Organic Chemistry Frontiers
Research Products
-
CAS no.: 108561-00-8
-
CAS no.: 134807-28-6
-
CAS no.: 1718-53-2
-
CAS no.: 147253-67-6
